Cas no 591219-80-6 (1H-Indole,3-ethyl-2,3-dihydro-1-(methylsulfonyl)-(9CI))
591219-80-6 structure
Product Name:1H-Indole,3-ethyl-2,3-dihydro-1-(methylsulfonyl)-(9CI)
CAS No:591219-80-6
MF:C11H15NO2S
MW:225.30730175972
CID:949693
PubChem ID:12189452
Update Time:2025-04-19
1H-Indole,3-ethyl-2,3-dihydro-1-(methylsulfonyl)-(9CI) Chemical and Physical Properties
Names and Identifiers
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- 1H-Indole,3-ethyl-2,3-dihydro-1-(methylsulfonyl)-(9CI)
- 3-Ethyl-1-(methylsulfonyl)indoline
- 1H-Indole, 3-ethyl-2,3-dihydro-1-(methylsulfonyl)-
- 591219-80-6
- DB-322879
- 3-ethyl-1-methanesulfonyl-2,3-dihydro-1H-indole
-
- Inchi: 1S/C11H15NO2S/c1-3-9-8-12(15(2,13)14)11-7-5-4-6-10(9)11/h4-7,9H,3,8H2,1-2H3
- InChI Key: LYUULCXSELQMLF-UHFFFAOYSA-N
- SMILES: S(C)(N1C2C=CC=CC=2C(CC)C1)(=O)=O
Computed Properties
- Exact Mass: 225.08234989g/mol
- Monoisotopic Mass: 225.08234989g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 320
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 45.8Ų
1H-Indole,3-ethyl-2,3-dihydro-1-(methylsulfonyl)-(9CI) Related Literature
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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